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Compound of Interest

Compound Name: 1-(4-Bromophenyl)piperazin-2-one

Cat. No.: B1505875

An In-Depth Technical Guide to 1-(4-Bromophenyl)piperazine

A Note on Nomenclature: This guide focuses on the chemical intermediate 1-(4-
Bromophenyl)piperazine (CAS No. 66698-28-0). The initial query for "1-(4-
Bromophenyl)piperazin-2-one" did not yield a readily available CAS number for a widely
recognized compound, suggesting that 1-(4-Bromophenyl)piperazine is the likely intended
subject of interest for a technical guide aimed at researchers and drug development
professionals.

Introduction

1-(4-Bromophenyl)piperazine is a versatile heterocyclic compound that has garnered significant
attention in medicinal chemistry and pharmaceutical development.[1][2] Its rigid piperazine
core, substituted with a bromophenyl group, provides a valuable scaffold for the synthesis of a
diverse array of biologically active molecules.[1][2] This guide provides a comprehensive
overview of its physicochemical properties, synthesis, and applications, with a focus on its role
as a critical intermediate in drug discovery.

Physicochemical Properties

1-(4-Bromophenyl)piperazine is a white to off-white crystalline powder with a molecular formula
of C10H13BrN2.[1][3][4] It is sparingly soluble in water but demonstrates good solubility in
organic solvents such as dimethyl sulfoxide (DMSQO), methanol, and dichloromethane.[3][4] The
key physicochemical properties are summarized in the table below.
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Property Value Source
CAS Number 66698-28-0 [5][6][7]
Molecular Formula C10H13BrN2 [41[5]
Molecular Weight 241.13 g/mol [5][6]
Melting Point 91-95 °C [31[5]
Boiling Point 353.3+£27.0 °C (Predicted) [5]
Density 1.386+0.06 g/cm3 (Predicted) [5]
Appearance White to off-white crystalline (1]
powder
Storage Temperature 2-8°C [1][5][6]

Synthesis of 1-(4-Bromophenyl)piperazine

The synthesis of 1-(4-bromophenyl)piperazine can be achieved through several routes. A
common and efficient method involves the reaction of 4-bromoaniline with bis(2-
chloroethyl)amine hydrochloride.

Experimental Protocol: Synthesis from 4-Bromoaniline

Objective: To synthesize 1-(4-bromophenyl)piperazine from 4-bromoaniline and bis(2-
chloroethyl)amine hydrochloride.

Materials:

4-Bromoaniline

Bis(2-chloroethyl)amine hydrochloride

Anhydrous solvent (e.g., Dimethylformamide - DMF)

Base (e.g., Sodium Carbonate)

Hydrochloric acid (for workup)
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e Sodium hydroxide (for workup)

o Ethyl acetate (for extraction)

e Magnesium sulfate (for drying)

Procedure:

e In a round-bottom flask, dissolve 4-bromoaniline in the chosen anhydrous solvent.
e Add a suitable base, such as sodium carbonate, to the mixture.

o Slowly add bis(2-chloroethyl)amine hydrochloride to the reaction mixture.

» Heat the mixture under reflux for several hours, monitoring the reaction progress by thin-
layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature.

e Pour the mixture into water and acidify with hydrochloric acid.

e Wash the aqueous layer with ethyl acetate to remove any unreacted starting materials.
» Basify the aqueous layer with a sodium hydroxide solution until a precipitate forms.

o Extract the product with ethyl acetate.

o Combine the organic layers and dry over anhydrous magnesium sulfate.

» Filter and concentrate the solvent under reduced pressure to obtain the crude product.

» Purify the crude product by recrystallization or column chromatography to yield pure 1-(4-
bromophenyl)piperazine.
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Caption: The central role of 1-(4-Bromophenyl)piperazine in drug discovery.

Safety and Handling

1-(4-Bromophenyl)piperazine is classified as harmful if swallowed, in contact with skin, or if
inhaled. [8]It may cause irritation to the eyes, skin, and respiratory tract. [3]Therefore,
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
coat, should be worn when handling this compound. [3]Work should be conducted in a well-
ventilated area or a fume hood.
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Storage: The compound should be stored in a cool, dry place at 2-8°C, away from incompatible
materials. [1][4][6]

Conclusion

1-(4-Bromophenyl)piperazine is a fundamentally important intermediate in modern medicinal
chemistry. Its straightforward synthesis and versatile reactivity make it an invaluable tool for the
development of novel therapeutics, particularly for central nervous system disorders. A
thorough understanding of its properties, synthesis, and applications is crucial for researchers
and scientists in the field of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://wap.guidechem.com/encyclopedia/1-4-bromophenyl-piperazine-dic26221.html
https://www.nbinno.com/?news/bd-1-4-bromophenylpiperazine-properties-applications-and-quality-specifications
https://www.pharmaffiliates.com/en/66698-28-0-1-4-bromophenyl-piperazine-pa220391047.html
https://www.benchchem.com/product/b1505875?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratpry

Check Availability & Pricing

Sources

1. Page loading... [wap.guidechem.com]

2. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of
2011-2023 - PMC [pmc.ncbi.nlm.nih.gov]

. chembk.com [chembk.com]

. nbinno.com [nbinno.com]

. 1-(4-Bromophenyl)piperazine CAS#: 66698-28-0 [m.chemicalbook.com]
. pharmaffiliates.com [pharmaffiliates.com]

. lookchem.com [lookchem.com]

°
o ~ » 1 H w

. 1-(4-Bromophenyl)piperazine | CLOH13BrN2 | CID 2735629 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [1-(4-Bromophenyl)piperazin-2-one CAS number
lookup]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505875#1-4-bromophenyl-piperazin-2-one-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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